Cas no 1259480-22-2 (Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate)
Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-hydroxy-6-methylpyrazine-2-carboxylate
- Methyl 6-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate
- Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate
-
- Inchi: 1S/C7H8N2O3/c1-4-3-8-6(10)5(9-4)7(11)12-2/h3H,1-2H3,(H,8,10)
- InChI Key: BFFRBJCPUQEBST-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(NC=C(C)N=1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 291
- XLogP3: -0.1
- Topological Polar Surface Area: 67.8
Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A099002735-1g |
Methyl 6-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate |
1259480-22-2 | 95% | 1g |
$1736.64 | 2023-09-03 | |
| Alichem | A099002735-5g |
Methyl 6-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate |
1259480-22-2 | 95% | 5g |
$4462.20 | 2023-09-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1846586-1g |
Methyl 6-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylate |
1259480-22-2 | 98% | 1g |
¥9382.00 | 2024-08-09 |
Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate
Recent Advances in the Study of Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate (CAS: 1259480-22-2)
Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate (CAS: 1259480-22-2) is a pyrazine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activities, and potential therapeutic uses, making it a compound of interest for researchers in medicinal chemistry and pharmacology.
The compound's structural features, including the pyrazine core and the hydroxy and methyl ester functional groups, contribute to its unique chemical properties and biological interactions. Recent research has focused on optimizing its synthesis to improve yield and purity, as well as investigating its mechanism of action in various biological systems. These efforts aim to harness its potential as a lead compound for the development of novel therapeutics.
One of the key findings from recent studies is the compound's role as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. Researchers have reported its use in the preparation of heterocyclic compounds that exhibit antimicrobial, anti-inflammatory, and anticancer activities. This highlights the versatility of Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate in medicinal chemistry.
In addition to its synthetic utility, the compound has been evaluated for its direct biological effects. Preliminary in vitro studies suggest that it may modulate specific enzymatic pathways, potentially offering therapeutic benefits in diseases such as cancer and metabolic disorders. However, further in vivo studies are required to validate these findings and assess its safety and efficacy.
The latest research also emphasizes the importance of understanding the compound's pharmacokinetics and pharmacodynamics. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to characterize its stability, solubility, and metabolic profile. These studies are crucial for guiding its development as a potential drug candidate.
Despite the promising findings, challenges remain in the clinical translation of Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the compound's full therapeutic potential.
In conclusion, Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate (CAS: 1259480-22-2) represents a promising area of research in the chemical biology and pharmaceutical fields. Its unique structural features and biological activities make it a valuable candidate for further investigation. Continued research efforts will be critical to advancing our understanding of its applications and translating these findings into clinical benefits.
1259480-22-2 (Methyl 3-hydroxy-6-methylpyrazine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)